![molecular formula C16H27N3O4 B6103870 1-[2-(4-morpholinyl)ethyl]-5-(1,2-oxazinan-2-ylcarbonyl)-2-piperidinone](/img/structure/B6103870.png)
1-[2-(4-morpholinyl)ethyl]-5-(1,2-oxazinan-2-ylcarbonyl)-2-piperidinone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-[2-(4-morpholinyl)ethyl]-5-(1,2-oxazinan-2-ylcarbonyl)-2-piperidinone is a chemical compound that has been extensively studied for its potential therapeutic applications. It is commonly referred to as MOPEP and has been found to have a wide range of biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of MOPEP is not fully understood. However, it is believed to act as a selective antagonist of the dopamine D2 receptor and the serotonin 5-HT1A receptor. It may also have an effect on the GABAergic system.
Biochemical and Physiological Effects:
MOPEP has been found to have a wide range of biochemical and physiological effects. It has been shown to decrease levels of pro-inflammatory cytokines and increase levels of anti-inflammatory cytokines. It has also been found to increase levels of brain-derived neurotrophic factor (BDNF), which is important for neuronal survival and plasticity.
Advantages and Limitations for Lab Experiments
One advantage of using MOPEP in lab experiments is its high selectivity for the dopamine D2 receptor and the serotonin 5-HT1A receptor. This allows researchers to study the effects of these receptors in isolation. However, one limitation is that MOPEP has poor solubility in water, which can make it difficult to administer in certain experiments.
Future Directions
There are several future directions for research on MOPEP. One area of interest is its potential as a treatment for neurodegenerative diseases, such as Parkinson's disease and Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of MOPEP and its effects on the GABAergic system. Finally, there is potential for MOPEP to be used in combination with other drugs to enhance its therapeutic effects.
Synthesis Methods
MOPEP can be synthesized using a variety of methods, including the reaction of 4-morpholineethanol with 2-piperidinone, followed by the reaction of the resulting compound with 2-oxazinanone. The final compound can be purified using various techniques, including column chromatography and recrystallization.
Scientific Research Applications
MOPEP has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory, analgesic, and anxiolytic effects in animal models. Additionally, it has been shown to have potential as an antidepressant and antipsychotic agent.
properties
IUPAC Name |
1-(2-morpholin-4-ylethyl)-5-(oxazinane-2-carbonyl)piperidin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H27N3O4/c20-15-4-3-14(16(21)19-5-1-2-10-23-19)13-18(15)7-6-17-8-11-22-12-9-17/h14H,1-13H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOMJXKWICLNHOK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCON(C1)C(=O)C2CCC(=O)N(C2)CCN3CCOCC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H27N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.40 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.